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Compound of Interest

Compound Name: 4-Chlorosulfonylcinnamic acid

Cat. No.: B3379308 Get Quote

This technical guide provides a comprehensive analysis of the expected spectroscopic data for

4-Chlorosulfonylcinnamic acid, a molecule of significant interest in synthetic chemistry and

drug development. While experimentally-derived spectra for this specific compound are not

widely available in public databases, this document leverages established spectroscopic

principles and data from the closely related analogue, 4-chlorocinnamic acid, to provide a

robust predictive characterization. This guide is intended for researchers, scientists, and

professionals in drug development who require a thorough understanding of the structural

features of this compound through spectroscopic analysis.

Molecular Structure and Functional Group Analysis
4-Chlorosulfonylcinnamic acid is a derivative of cinnamic acid, featuring a phenyl ring

substituted at the para position with a chlorosulfonyl group. The molecule also possesses a

carboxylic acid functional group and a trans-alkene linkage. These structural motifs give rise to

characteristic signals in various spectroscopic techniques.
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Sample Preparation

NMR Acquisition

Data Processing & Analysis

Dissolve 4-Chlorosulfonylcinnamic acid
in deuterated solvent

Acquire ¹H NMR Spectrum

Acquire ¹³C NMR Spectrum

Process Free Induction Decay (FID) Reference Spectra Analyze Chemical Shifts,
Multiplicities, and Integration
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To cite this document: BenchChem. [Spectroscopic Data for 4-Chlorosulfonylcinnamic Acid:
An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3379308#spectroscopic-data-for-4-
chlorosulfonylcinnamic-acid-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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